Cas no 446255-42-1 (1,2,3,4,5-Pentabromo-6-(2,3,5-tribromophenoxy)benzene)

• Product Name: 1,2,3,4,5-Pentabromo-6-(2,3,5-tribromophenoxy)benzene
• CAS No: 446255-42-1
• MF: C₁₂H₂Br₈O
• MW: 801.375677585602
• CID: 2850280
• PubChem ID: 72941819
• Update Time: 2025-04-21

1,2,3,4,5-Pentabromo-6-(2,3,5-tribromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-Pentabromo-6-(2,3,5-tribromophenoxy)benzene
• BDE-198
• Benzene, pentabromo(2,3,5-tribromophenoxy)-
• PBDE 198
• BDE 198
• 08A1V2PI6T
• 2,2',3,3',4,5,5',6-Octabromodiphenyl ether
• Benzene, 1,2,3,4,5-pentabromo-6-(2,3,5-tribromophenoxy)-
• 446255-42-1
• Q27236392
• UNII-08A1V2PI6T
• DTXSID30879988
• Pentabromo(2,3,5-tribromophenoxy)-benzene

• Inchi： 1S/C12H2Br8O/c13-3-1-4(14)6(15)5(2-3)21-12-10(19)8(17)7(16)9(18)11(12)20/h1-2H
• InChI Key： IBKRHVDFFHQOSC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC1C=C(C=C(C=1Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 801.34907Da
• Monoisotopic Mass: 793.35727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 9.2Ų